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Compound of Interest

Compound Name: Fmoc-Phe-OH-13C6

Cat. No.: B12409103

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed, step-by-step procedures for the safe disposal of
Fmoc-Phe-OH-13C6, a stable isotope-labeled amino acid derivative.

Immediate Safety and Handling Precautions

While Fmoc-Phe-OH and its isotopically labeled counterparts are not classified as hazardous,
adherence to standard laboratory safety protocols is essential.[1][2] Before handling, ensure
you are wearing appropriate personal protective equipment (PPE), including safety glasses
with side shields, gloves, and a lab coat.[2][3] In case of accidental contact, follow these first-
aid measures:

o After inhalation: Move the individual to fresh air. If breathing is difficult, seek medical
attention.[1][2][3]

 After skin contact: Wash the affected area thoroughly with soap and plenty of water.[1][2][3]

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing and consult a physician.[1][2][3]

» After ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical advice.[1][2]

[3]
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Accidental spills should be managed by sweeping up the solid material, avoiding dust
formation, and placing it in a suitable, closed container for disposal.[1][2] Prevent the
substance from entering drains or the environment.[1][2][3]

Understanding Fmoc-Phe-OH-13C6 Disposal

Fmoc-Phe-OH-13C6 contains a stable, non-radioactive isotope of carbon (Carbon-13).[4][5]
Unlike radioactive isotopes, stable isotopes do not decay or emit radiation.[4] Therefore, the

disposal procedures for Fmoc-Phe-OH-13C6 are the same as for the unlabeled Fmoc-Phe-

OH.[4][6] The waste is treated as a standard chemical waste, and its disposal is governed by
local, state, and federal regulations.[2][7]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Fmoc-Phe-OH.

Property Value

CAS Number 35661-40-6

Molecular Formula C24H21NOa

Molecular Weight 387.43 g/mol

Melting Point 180 - 187 °C

Storage Temperature 2-8°C

Appearance White to light yellow crystalline powder

Step-by-Step Disposal Protocol

Follow this detailed protocol for the proper disposal of Fmoc-Phe-OH-13C6:
» Waste Identification and Segregation:
o lIdentify the waste as non-hazardous chemical waste.

o Do not mix with hazardous waste streams such as flammable solvents, corrosive
materials, or reactive chemicals.
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Containerization:

o Place the solid Fmoc-Phe-OH-13C6 waste into a designhated, leak-proof, and sealable
container.

o The container should be compatible with the chemical and clearly labeled.

Labeling:

o Label the waste container with "Fmoc-Phe-OH-13C6 Waste" and include the date of
accumulation.

o Ensure the label is legible and securely attached to the container.

Storage:

o Store the sealed waste container in a designated, well-ventilated waste accumulation
area.

o Keep it away from incompatible materials.

Disposal:

o Dispose of the waste through your institution's chemical waste disposal program or a
licensed chemical waste disposal contractor.

o Follow all applicable local, state, and federal regulations for chemical waste disposal. Do
not dispose of it down the drain or in regular trash.[1][2][3]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for Fmoc-Phe-OH-
13CE6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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